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Compound of Interest

6-Carboxy-tetramethylrhodamine
Compound Name:
N-succinimidyl ester

Cat. No. B559606

CAS Number: 150810-69-8

A Comprehensive Resource for Researchers,
Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of 6-Carboxy-tetramethylrhodamine N-
succinimidyl ester (6-TAMRA-SE), a widely used fluorescent dye in biological research. This
document covers its fundamental properties, applications, and detailed protocols for its use in
labeling biomolecules.

Core Properties and Specifications

6-TAMRA-SE is an amine-reactive fluorescent probe belonging to the rhodamine family of
dyes. The succinimidyl ester (SE) moiety readily reacts with primary and secondary amines on
biomolecules to form stable amide bonds.[1][2] This makes it a valuable tool for fluorescently
labeling proteins, peptides, and amine-modified nucleic acids.[1]

Physicochemical and Spectroscopic Data

The key properties of 6-TAMRA-SE are summarized in the table below, providing essential
information for its use in experimental design.
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Property Value Source
CAS Number 150810-69-8

Molecular Formula C29H25N307 [3]
Molecular Weight 527.52 g/mol [3]
Appearance Red solid [1]
Solubility Soluble in DMF or DMSO [1]
Excitation Maximum (Aex) ~555 nm [4]
Emission Maximum (Aem) ~580 nm [4]
Molar Extinction Coefficient (g) > 90,000 cm—tM—1 [1][2]
Purity =>90% for fluorescence analysis  [3]

Applications in Research and Drug Development

6-TAMRA-SE is a versatile tool with a broad range of applications in life sciences, including:

Fluorescence Microscopy: Labeled proteins and peptides can be visualized in fixed and
living cells to study their localization and dynamics.[4]

o Flow Cytometry: Fluorescently tagged antibodies or ligands can be used to identify and
quantify specific cell populations.[4]

o Automated DNA Sequencing: 6-TAMRA is a traditional fluorophore used in automated DNA
sequencing methodologies.[5]

o Fluorescence Resonance Energy Transfer (FRET): 6-TAMRA can serve as an acceptor dye
when paired with a suitable donor fluorophore, such as fluorescein (FAM), to study molecular
interactions.[4]

» Peptide and Protein Labeling: It is extensively used for labeling peptides and proteins for
various biochemical and cellular assays.[1]
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» Nucleic Acid Labeling: Amine-modified oligonucleotides can be readily labeled with 6-
TAMRA-SE.[1]

Experimental Protocols

The following is a generalized protocol for labeling proteins with 6-TAMRA-SE. It is important to
note that optimal labeling conditions, including the molar ratio of dye to protein, may need to be
determined empirically for each specific application.

Materials

o 6-Carboxy-tetramethylrhodamine N-succinimidyl ester (6-TAMRA-SE)

Protein of interest (in an amine-free buffer, e.g., PBS)

Anhydrous Dimethyl Sulfoxide (DMSO)

Labeling Buffer: 0.1 M sodium bicarbonate, pH 8.3-9.0

Purification column (e.g., Sephadex G-25)

Reaction tubes

Protocol for Protein Labeling

o Prepare Protein Solution: Dissolve the protein of interest in the labeling buffer at a
concentration of 1-10 mg/mL. Ensure the buffer is free of primary amines (e.g., Tris or
glycine) as they will compete with the protein for reaction with the dye.

» Prepare Dye Stock Solution: Immediately before use, dissolve 6-TAMRA-SE in anhydrous
DMSO to a concentration of 10 mg/mL.

e Labeling Reaction:

o Add the 6-TAMRA-SE stock solution to the protein solution. The recommended molar ratio
of dye to protein is typically between 5:1 and 20:1. This should be optimized for the
specific protein and application.

o Incubate the reaction mixture for 1-2 hours at room temperature, protected from light.
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e Purification:

o Separate the labeled protein from the unreacted dye using a size-exclusion
chromatography column (e.g., Sephadex G-25) equilibrated with a suitable buffer (e.g.,
PBS).

o Collect the fractions containing the labeled protein, which will be identifiable by its color.
e Determination of Degree of Labeling (DOL):

o Measure the absorbance of the purified conjugate at 280 nm (for protein) and ~555 nm
(for 6-TAMRA).

o The DOL can be calculated using the Beer-Lambert law and the extinction coefficients for
the protein and 6-TAMRA.

Visualization of Experimental Workflow and

Signaling Pathway
Experimental Workflow for Protein Labeling

The following diagram illustrates the general workflow for labeling a protein with 6-TAMRA-SE
and subsequent purification.
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Workflow for Protein Labeling with 6-TAMRA-SE
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Caption: General workflow for protein conjugation with 6-TAMRA-SE.

Signaling Pathway: FRET-Based Detection of Protein-
Protein Interaction
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This diagram illustrates the principle of using 6-TAMRA-SE as a FRET acceptor to detect the
interaction between two proteins.

FRET-Based Detection of Protein Interaction
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Caption: FRET mechanism using 6-TAMRA-SE as an acceptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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